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A Note on Titanium(II) Oxide (TiO):

Extensive research of scientific literature reveals a significant scarcity of information regarding

the use of Titanium(II) oxide (TiO) as a catalyst support. The vast majority of research on

titanium-based catalyst supports focuses on Titanium Dioxide (TiO₂). While TiO is a thermally

stable material with a high melting point, its distinct electronic properties, such as metallic

conductivity, and its non-stoichiometric nature may contribute to its limited application in this

area compared to the semiconducting and highly stable TiO₂.[1] Therefore, these application

notes will focus on the widely utilized and extensively documented Titanium Dioxide (TiO₂) as a

catalyst support.

Introduction to Titanium Dioxide (TiO₂) as a Catalyst
Support
Titanium dioxide (TiO₂) is a versatile and widely used catalyst support material in

heterogeneous catalysis.[2] Its popularity stems from a combination of favorable properties

including high thermal and chemical stability, corrosion resistance, and the ability to form strong

metal-support interactions (SMSI).[3] TiO₂ exists in several crystalline forms, most notably

anatase, rutile, and brookite, with anatase and rutile being the most commonly used in

catalysis.[2] The choice of crystalline phase, particle size, and surface area can significantly

influence the performance of the supported catalyst.[4]
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The properties of TiO₂ make it an excellent candidate for a variety of catalytic applications,

including oxidation and reduction reactions, photocatalysis, and environmental catalysis.[2][5] It

is frequently used as a support for noble metals like gold (Au), platinum (Pt), and palladium

(Pd), as well as for transition metal oxides such as copper oxide (CuO) and cobalt oxide

(Co₃O₄).[2]

Applications of TiO₂-Supported Catalysts
TiO₂-supported catalysts are employed in a wide range of industrial and research applications:

Environmental Catalysis:

Oxidation of Volatile Organic Compounds (VOCs): Noble metal or transition metal oxide

catalysts on TiO₂ are effective for the complete oxidation of harmful VOCs.

Selective Catalytic Reduction (SCR) of NOx: TiO₂-supported catalysts, often with

promoters like V₂O₅ and WO₃, are used to reduce nitrogen oxides (NOx) from stationary

and mobile sources.

Photocatalytic Degradation of Pollutants: TiO₂'s semiconducting properties make it a

highly effective photocatalyst for the degradation of organic pollutants in water and air

under UV irradiation.[6]

Fine Chemical Synthesis:

Selective Hydrogenation: Pd/TiO₂ catalysts are used for the selective hydrogenation of

alkynes to alkenes.[2]

Oxidation of Alcohols: Au/TiO₂ catalysts show high activity and selectivity in the oxidation

of alcohols to aldehydes, ketones, and carboxylic acids.[2]

Energy Applications:

Water-Gas Shift Reaction: Pt/TiO₂ catalysts are active in the water-gas shift reaction, a

key step in producing high-purity hydrogen.

Fischer-Tropsch Synthesis: Co/TiO₂ catalysts are utilized in the Fischer-Tropsch process

to produce liquid hydrocarbons from syngas.[2]
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Fuel Cells: TiO₂ is explored as a durable support material for platinum catalysts in fuel

cells due to its corrosion resistance.[5]

Data Presentation: Performance of TiO₂-Supported
Catalysts
The following tables summarize quantitative data on the performance of various TiO₂-

supported catalysts in different reactions.

Table 1: Performance of Au/TiO₂ Catalysts in CO Oxidation

Catalyst
Au Loading
(wt%)

Calcination
Temp. (°C)

Reaction
Temp. (°C)

CO
Conversion
(%)

Reference

Au/TiO₂

(Anatase)
1.5 300 25 100 [2]

Au/TiO₂

(Rutile)
1.5 300 25 ~80 [2]

Au/TiO₂

(Brookite)
1.5 300 25 ~90 [2]

Table 2: Performance of Pd/TiO₂ Catalysts in Acetylene Hydrogenation

Catalyst
Pd Loading
(wt%)

C₂H₂
Conversion
(%)

Ethylene
Selectivity (%)

Reference

0.5% Pd/TiO₂ 0.5 98 85 [2]

1.0% Pd/TiO₂ 1.0 100 80 [2]

Table 3: Performance of Co/TiO₂ Catalysts in Fischer-Tropsch Synthesis
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Catalyst
Co Loading
(wt%)

TiO₂ Phase
CO
Conversion
(%)

C₅+
Selectivity
(%)

Reference

15% Co/TiO₂ 15 Anatase 45 60 [2]

15% Co/TiO₂ 15 Rutile (>15%) >80 75 [2]

Experimental Protocols
Protocol 1: Synthesis of Au/TiO₂ Catalyst by Deposition-
Precipitation
This protocol describes the synthesis of a gold catalyst supported on TiO₂ using the deposition-

precipitation method, which is effective for achieving high dispersion of gold nanoparticles.

Materials:

Titanium dioxide (P25 or other desired phase)

Hydrogen tetrachloroaurate(III) trihydrate (HAuCl₄·3H₂O)

Sodium hydroxide (NaOH) solution (0.1 M)

Deionized water

Filtration apparatus

Drying oven

Calcination furnace

Procedure:

Slurry Preparation: Suspend the desired amount of TiO₂ support in deionized water to form a

slurry (e.g., 1 g of TiO₂ in 100 mL of water).
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Gold Precursor Addition: While vigorously stirring the TiO₂ slurry, add the calculated amount

of HAuCl₄ solution.

pH Adjustment: Slowly add the NaOH solution dropwise to the slurry to raise the pH to a

value between 7 and 8. Continuously monitor the pH.

Aging: Maintain the slurry at the target pH and continue stirring for 2 hours at room

temperature to allow for the precipitation of the gold precursor onto the TiO₂ support.

Filtration and Washing: Filter the solid catalyst from the solution. Wash the filter cake

thoroughly with deionized water until the filtrate is free of chloride ions (tested with AgNO₃

solution).

Drying: Dry the catalyst in an oven at 100-120 °C overnight.

Calcination: Calcine the dried powder in a furnace under a flow of air. A typical calcination

temperature is 300-400 °C for 2-4 hours.

Protocol 2: Characterization of TiO₂-Supported Catalysts
This protocol outlines common techniques for characterizing the physical and chemical

properties of the synthesized catalysts.

Techniques:

X-ray Diffraction (XRD): To determine the crystalline phase of the TiO₂ support (anatase,

rutile) and the crystalline size of the supported metal particles.

Transmission Electron Microscopy (TEM): To visualize the size, morphology, and dispersion

of the supported metal nanoparticles on the TiO₂ surface.

Brunauer-Emmett-Teller (BET) Surface Area Analysis: To measure the specific surface area,

pore volume, and pore size distribution of the catalyst.

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

oxidation states of the elements on the catalyst surface.
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Temperature-Programmed Reduction (TPR): To investigate the reducibility of the metal oxide

species and the strength of the metal-support interaction.

Chemisorption: To measure the active metal surface area and dispersion using probe

molecules like H₂, CO, or O₂.

Protocol 3: Catalytic Activity Testing - CO Oxidation
This protocol describes a typical experimental setup for evaluating the catalytic activity of a

TiO₂-supported catalyst for the oxidation of carbon monoxide.

Apparatus:

Fixed-bed flow reactor

Mass flow controllers

Furnace with temperature controller

Gas chromatograph (GC) with a thermal conductivity detector (TCD) or a flame ionization

detector (FID) with a methanizer.

Procedure:

Catalyst Loading: Load a known amount of the catalyst (e.g., 100 mg) into the reactor and

secure it with quartz wool.

Pre-treatment: Heat the catalyst to a specific temperature (e.g., 300 °C) under a flow of inert

gas (e.g., He or N₂) or a reducing gas (e.g., H₂) to clean the surface and reduce the metal

precursor.

Reaction: Cool the catalyst to the desired reaction temperature. Introduce a feed gas mixture

of CO (e.g., 1% in air or a synthetic mixture with O₂) at a controlled flow rate.

Analysis: Analyze the composition of the effluent gas stream using the GC to determine the

concentrations of CO, O₂, and CO₂.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Collection: Record the CO conversion at different reaction temperatures to obtain a

light-off curve, which is a plot of conversion versus temperature.

Mandatory Visualizations
Here are diagrams illustrating key workflows and concepts related to the use of TiO₂ as a

catalyst support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis - PMC
[pmc.ncbi.nlm.nih.gov]

3. Titanium dioxide as a catalyst support in heterogeneous catalysis - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. TiO2-Based Catalysts with Various Structures for Photocatalytic Application: A Review |
MDPI [mdpi.com]

5. [PDF] Titanium Dioxide as a Catalyst Support in Heterogeneous Catalysis | Semantic
Scholar [semanticscholar.org]

6. chalcogen.ro [chalcogen.ro]

To cite this document: BenchChem. [Application Notes and Protocols for Titanium Oxide
Catalyst Supports]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076027#using-titanium-ii-oxide-as-a-catalyst-support]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b076027?utm_src=pdf-body-img
https://www.benchchem.com/product/b076027?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/Titanium(II)_oxide
https://pmc.ncbi.nlm.nih.gov/articles/PMC4213406/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4213406/
https://pubmed.ncbi.nlm.nih.gov/25383380/
https://pubmed.ncbi.nlm.nih.gov/25383380/
https://www.mdpi.com/2073-4344/14/6/366
https://www.mdpi.com/2073-4344/14/6/366
https://www.semanticscholar.org/paper/Titanium-Dioxide-as-a-Catalyst-Support-in-Catalysis-Bagheri-Julkapli/9bf875e6dccdf974758ed8e147f69fca3f97a10a
https://www.semanticscholar.org/paper/Titanium-Dioxide-as-a-Catalyst-Support-in-Catalysis-Bagheri-Julkapli/9bf875e6dccdf974758ed8e147f69fca3f97a10a
https://chalcogen.ro/1001_HamdanSA.pdf
https://www.benchchem.com/product/b076027#using-titanium-ii-oxide-as-a-catalyst-support
https://www.benchchem.com/product/b076027#using-titanium-ii-oxide-as-a-catalyst-support
https://www.benchchem.com/product/b076027#using-titanium-ii-oxide-as-a-catalyst-support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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